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Compound of Interest

Compound Name: Tetrahexyl orthosilicate

Cat. No.: B1593683 Get Quote

Disclaimer: Comprehensive safety and handling data for tetrahexyl orthosilicate is not readily

available in published literature. This guide provides the limited information available for

tetrahexyl orthosilicate and extrapolates potential hazards and handling precautions based

on the well-studied analogue, tetraethyl orthosilicate (TEOS). This information should be used

as a preliminary guide for risk assessment, and all handling of tetrahexyl orthosilicate should

be conducted by trained professionals with appropriate caution and personal protective

equipment.

Chemical Identification and Physical Properties
Tetrahexyl orthosilicate is an organic chemical compound, the tetrahexyl ester of orthosilicic

acid. Limited experimental data is available for its physical and chemical properties. The

following table summarizes available computed data for tetrahexyl orthosilicate and

experimental data for the related compound, tetraethyl orthosilicate (TEOS), for comparison.
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Property
Tetrahexyl Orthosilicate
(Computed)

Tetraethyl Orthosilicate
(Experimental)

Molecular Formula C24H52O4Si C8H20O4Si[1]

Molecular Weight 432.8 g/mol 208.33 g/mol [2]

Appearance -
Clear, colorless liquid with a

faint, sweet odor[3]

Boiling Point - 168 °C[1]

Melting Point - -77 °C

Flash Point - 45 °C[1]

Density - 0.933 g/mL at 20°C[1]

Vapor Pressure - <1 mm Hg at 20 °C[1]

Vapor Density - 7.2 (air = 1)[1]

Solubility in Water - Reacts with water[4]

Autoignition Temperature - Not Determined[3]

Lower Explosive Limit - Not Determined[3]

Upper Explosive Limit - Not Determined[3]

Hazard Identification and Classification (Based on
Tetraethyl Orthosilicate)
As no specific GHS classification for tetrahexyl orthosilicate is available, the classification for

tetraethyl orthosilicate is provided as a potential indicator of hazards.

GHS Classification of Tetraethyl Orthosilicate:

Flammable Liquids: Category 3[2][5]

Acute Toxicity, Inhalation: Category 4[6]
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Serious Eye Damage/Eye Irritation: Category 2A[5][6]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[5][6]

Signal Word: Warning[6]

Hazard Statements (based on TEOS):

H226: Flammable liquid and vapor.[5][6][7]

H319: Causes serious eye irritation.[5][6][7]

H332: Harmful if inhaled.[6][7]

H335: May cause respiratory irritation.[6][7]

First-Aid Measures (Based on Tetraethyl
Orthosilicate)
Immediate medical attention is recommended in case of exposure.
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Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[8] Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. If skin irritation

occurs, get medical advice/attention.[9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[9] If eye irritation persists,

get medical advice/attention.[9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures (Based on Tetraethyl
Orthosilicate)

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Flammable liquid and vapor. Vapors are heavier

than air and may spread along floors. Vapors may form explosive mixtures with air.[10]

Hazardous decomposition products include carbon oxides and silicon oxides.

Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus

and full protective gear.[10][11]

Accidental Release Measures (Based on Tetraethyl
Orthosilicate)
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Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to

safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Containment and Cleaning Up: Contain spillage, and then collect with a non-

combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and

place in a container for disposal according to local / national regulations.

Handling and Storage (Based on Tetraethyl
Orthosilicate)

Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or

mist. Keep away from sources of ignition - No smoking. Take measures to prevent the

buildup of electrostatic charge. Use explosion-proof equipment.[9]

Conditions for Safe Storage: Store in a cool place. Keep the container tightly closed in a dry

and well-ventilated place. Containers that are opened must be carefully resealed and kept

upright to prevent leakage. Store away from incompatible materials such as strong oxidizing

agents.[10]

Personal Protective Equipment (Based on Tetraethyl
Orthosilicate)
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Protection Type Recommendations

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[11]

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Wear appropriate protective

clothing to prevent skin exposure.[11]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[10]

General Hygiene

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and at the end of the workday.

Toxicological Information (Based on Tetraethyl
Orthosilicate)
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Toxicity Endpoint Results

Acute Oral Toxicity (LD50) > 2,500 mg/kg (Rat, OECD Test Guideline 423)

Acute Dermal Toxicity (LD50) 5,878 mg/kg (Rabbit)

Skin Corrosion/Irritation
No skin irritation (Rabbit, OECD Test Guideline

404)

Serious Eye Damage/Irritation Causes serious eye irritation.

Skin Sensitization
Did not cause sensitization on laboratory

animals (Guinea pig, OECD Test Guideline 406)

Germ Cell Mutagenicity
Negative (in vitro assay, Chinese hamster ovary

cells)

Carcinogenicity
Not classified as a carcinogen by IARC, ACGIH,

NTP, or OSHA.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated

Exposure)

No observed adverse effect level (NOAEL): 10 -

50 mg/kg (Rat, Gavage)

Experimental Protocols
Detailed methodologies for key toxicological studies are based on OECD guidelines.

OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This method is

used to assess the acute oral toxicity of a substance.[12] The test involves administering the

substance to animals in a stepwise procedure with a limited number of animals at each step.

[13] The outcome is the classification of the substance into a GHS category based on the

observed mortality.[14]

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This test evaluates the potential

of a substance to cause skin irritation or corrosion.[15] A small amount of the test substance

is applied to the shaved skin of a rabbit for a defined period.[16] The skin is then observed

for signs of erythema (redness) and edema (swelling) at specified intervals.[16][17]
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OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline describes the

procedure for assessing the potential of a substance to cause eye irritation or corrosion.[8] A

single dose of the substance is applied to the eye of an albino rabbit, with the untreated eye

serving as a control.[8] The eyes are examined for lesions of the cornea, iris, and conjunctiva

at specific time points after application.[8]

OECD Test Guideline 406: Skin Sensitization: This test is used to determine if a substance

has the potential to cause skin sensitization (allergic contact dermatitis).[18] The Guinea Pig

Maximisation Test (GPMT) or the Buehler Test are the preferred methods.[19] The test

involves an initial exposure to the substance (induction phase) followed by a challenge

exposure after a rest period to observe for allergic reactions.[18][19]

Visualizations
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Safe Handling Workflow for Tetrahexyl Orthosilicate

Preparation

Handling

Storage & Disposal

Read SDS

Assess Risks

Select PPE

Work in Ventilated Area

Ground Equipment

Avoid Inhalation and Contact

No Ignition Sources

Store in Cool, Dry, Ventilated Area

Keep Container Sealed

Dispose as Hazardous Waste
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Emergency First-Aid Workflow

Exposure Route

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Seek Medical Attention

Move to Fresh Air Remove Contaminated Clothing & Rinse Skin Rinse Eyes with Water Rinse Mouth, Do NOT Induce Vomiting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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